Cas no 161095-35-8 (Benzaldehyde,3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)-)

Benzaldehyde,3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)- structure
161095-35-8 structure
Product Name:Benzaldehyde,3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)-
CAS No:161095-35-8
MF:C12H14O3
MW:206.237763881683
CID:109674
PubChem ID:11275762
Update Time:2025-04-18

Benzaldehyde,3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)-
    • 3,4-dihydroxy-5-(3-methylbut-2-enyl)benzaldehyde
    • Benzaldehyde, 3,4-dihydroxy-5-(3-methyl-2-butenyl)- (9CI)
    • DTXSID90460876
    • 3,4-Dihydroxy-5-(3-methyl-2-buten-1-yl)benzaldehyde
    • 3,4-Dihydroxy-5-(3-methylbut-2-en-1-yl)benzaldehyde
    • SCHEMBL4267621
    • 161095-35-8
    • Inchi: 1S/C12H14O3/c1-8(2)3-4-10-5-9(7-13)6-11(14)12(10)15/h3,5-7,14-15H,4H2,1-2H3
    • InChI Key: DIYXVDVQPLASLL-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C=O)=CC=1C/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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